Cas no 2094848-70-9 (2-(3-aminocyclobutyl)acetic acid;hydrochloride)

• Product Name: 2-(3-aminocyclobutyl)acetic acid;hydrochloride
• CAS No: 2094848-70-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 4637472
• Update Time: 2025-06-07

2-(3-aminocyclobutyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminocyclobutyl)acetic acid hydrochloride
• 2-(3-aminocyclobutyl)acetic acid;hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c7-5-1-4(2-5)3-6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： VULUUIGASJOBOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CC(N)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-aminocyclobutyl)acetic acid;hydrochloride

Introduction to 2-(3-aminocyclobutyl)acetic acid;hydrochloride (CAS No. 2094848-70-9)

2-(3-aminocyclobutyl)acetic acid;hydrochloride, identified by its CAS number 2094848-70-9, is a significant compound in the realm of pharmaceutical chemistry and biomedicine. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The molecular structure of 2-(3-aminocyclobutyl)acetic acid;hydrochloride consists of a cyclobutyl ring substituted with an amino group at the 3-position, connected to an acetic acid moiety. The presence of the amino group introduces basic characteristics, while the acetic acid moiety provides acidic properties, making this compound amphoteric. This dual nature allows it to interact with various biological targets, which is a key factor in its potential as a pharmacological agent.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motif of 2-(3-aminocyclobutyl)acetic acid;hydrochloride resembles certain known bioactive scaffolds, suggesting that it may possess inhibitory or stimulatory effects on specific enzymes or receptors. Preliminary studies have indicated that derivatives of this compound could exhibit promising activity in preclinical models.

One of the most compelling aspects of 2-(3-aminocyclobutyl)acetic acid;hydrochloride is its potential role as a building block for more complex molecules. Pharmaceutical researchers often use such intermediates to synthesize libraries of compounds for high-throughput screening. The hydrochloride salt form, in particular, facilitates easy handling and purification, which is crucial for downstream applications in medicinal chemistry.

The synthesis of 2-(3-aminocyclobutyl)acetic acid;hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the cyclobutyl ring is a critical step, often achieved through cycloaddition reactions or ring-closing metathesis. Subsequent functionalization at the 3-position with an amino group requires careful control of reaction conditions to ensure high yield and purity. The final conversion to the hydrochloride salt is typically performed under acidic conditions, yielding the desired product in good yields.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(3-aminocyclobutyl)acetic acid;hydrochloride with greater accuracy. Molecular docking studies have suggested that this compound may interact with targets such as kinases and proteases, which are overexpressed in certain types of cancer. These findings have spurred interest in designing analogs with enhanced potency and selectivity.

In addition to its potential therapeutic applications, 2-(3-aminocyclobutyl)acetic acid;hydrochloride has shown promise in material science applications. Its unique structural features make it a candidate for developing novel polymers or coatings with specific properties. For instance, its ability to form hydrogen bonds could be exploited to create materials with enhanced adhesion or stability.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on structurally diverse molecules. 2-(3-aminocyclobutyl)acetic acid;hydrochloride represents an exciting entry point for such efforts. Its combination of structural complexity and functional diversity makes it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. 2-(3-aminocyclobutyl)acetic acid;hydrochloride stands out as a compound with the potential to address multiple therapeutic areas simultaneously. Whether used as a standalone drug or as part of a larger molecular framework, its contributions to science are likely to be far-reaching.

In conclusion, 2-(3-aminocyclobutyl)acetic acid;hydrochloride (CAS No. 2094848-70-9) is a compound of significant interest in pharmaceutical and materials science research. Its unique structure, combined with its potential biological activity and synthetic utility, positions it as a valuable asset for future investigations. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is sure to grow.